Cas no 62321-89-5 (1,6-Naphthyridine-8-carbonitrile, 1,2,3,4,6,7-hexahydro-1-methyl-7-oxo-)

• Product Name: 1,6-Naphthyridine-8-carbonitrile, 1,2,3,4,6,7-hexahydro-1-methyl-7-oxo-
• CAS No: 62321-89-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 449395
• PubChem ID: 12312526
• Update Time: 2025-04-19

1,6-Naphthyridine-8-carbonitrile, 1,2,3,4,6,7-hexahydro-1-methyl-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-8-carbonitrile, 1,2,3,4,6,7-hexahydro-1-methyl-7-oxo-
• 1-methyl-7-oxo-2,3,4,6-tetrahydro-1,6-naphthyridine-8-carbonitrile
• CTK2C2386
• LZDQHQMPLVBEBY-UHFFFAOYSA-
• 62321-89-5
• InChI=1/C10H11N3O/c1-13-4-2-3-7-6-12-10(14)8(5-11)9(7)13/h6H,2-4H2,1H3,(H,12,14)
• DTXSID10487404

• Inchi： 1S/C10H11N3O/c1-13-4-2-3-7-6-12-10(14)8(5-11)9(7)13/h6H,2-4H2,1H3,(H,12,14)
• InChI Key： LZDQHQMPLVBEBY-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C2C(=CN1)CCCN2C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13